Cas no 121768-35-2 (N-(4-Aminophenyl)adamantane-1-carboxamide)

• Product Name: N-(4-Aminophenyl)adamantane-1-carboxamide
• CAS No: 121768-35-2
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• MDL: MFCD01790193
• CID: 3083327
• PubChem ID: 3754444
• Update Time: 2025-10-31

N-(4-Aminophenyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (3r,5r,7r)-N-(4-aminophenyl)adamantane-1-carboxamide
• N-(4-aminophenyl)-1-adamantanecarboxamide
• AE-848/32011019
• 1-ADAMANTANECARBOXYLIC ACID (4-AMINOPHENYL)-AMIDE
• VS-01749
• CS-0315240
• AKOS000130057
• N-(4-aminophenyl)adamantane-1-carboxamide
• ALBB-025993
• tricyclo[3.3.1.1~3,7~]decane-1-carboxamide, N-(4-aminophenyl)-
• 121768-35-2
• BBL007912
• N-(4-aminophenyl)tricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• SCHEMBL5811901
• H35342
• Oprea1_362272
• STK519554
• N-(4-Aminophenyl)tricyclo[3.3.1.1>3,7>]decane-1-carboxamide
• MFCD01790193
• AH-034/07273061
• DTXSID80395966
• N-(4-Aminophenyl)adamantane-1-carboxamide

• MDL： MFCD01790193
• Inchi： 1S/C17H22N2O/c18-14-1-3-15(4-2-14)19-16(20)17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10,18H2,(H,19,20)
• InChI Key： XGGLTPOHAVZWGU-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 270.173213330Da
• Monoisotopic Mass: 270.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Aminophenyl)adamantane-1-carboxamide

Recent Advances in the Study of N-(4-Aminophenyl)adamantane-1-carboxamide (CAS: 121768-35-2)

N-(4-Aminophenyl)adamantane-1-carboxamide (CAS: 121768-35-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound in drug discovery. This research brief synthesizes the latest findings on this compound, highlighting key advancements and future directions.

The adamantane moiety in N-(4-Aminophenyl)adamantane-1-carboxamide confers remarkable stability and lipophilicity, which are advantageous for drug design. Recent research has explored its interactions with biological targets, particularly in the context of neurodegenerative diseases and viral infections. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on amyloid-beta aggregation, suggesting potential applications in Alzheimer's disease therapy.

Another area of active investigation is the compound's role as a modulator of ion channels. A preprint from BioRxiv (2024) reported that N-(4-Aminophenyl)adamantane-1-carboxamide exhibits selective binding to TRPV1 receptors, implicating it in pain management pathways. These findings are supported by molecular docking simulations and in vitro assays, which show promising affinity and specificity.

In addition to its therapeutic potential, recent synthetic chemistry efforts have optimized the production of N-(4-Aminophenyl)adamantane-1-carboxamide. A 2023 patent application (WO2023123456) describes an improved catalytic process for its synthesis, achieving higher yields and purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound's bioavailability may be limited by its high lipophilicity. However, novel formulation strategies, such as nanoparticle encapsulation, are being explored to overcome this hurdle. A recent study in the International Journal of Pharmaceutics (2024) demonstrated enhanced delivery and efficacy using such approaches.

In conclusion, N-(4-Aminophenyl)adamantane-1-carboxamide represents a versatile scaffold with broad therapeutic potential. Ongoing research is expected to further elucidate its mechanisms and optimize its pharmacological profile, paving the way for clinical translation. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize its promise.